Cas no 2021953-18-2 (1-hydroxy-3-phenylcyclobutane-1-carbonitrile)

• Product Name: 1-hydroxy-3-phenylcyclobutane-1-carbonitrile
• CAS No: 2021953-18-2
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4710484
• Update Time: 2025-10-31

1-hydroxy-3-phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-3-phenylcyclobutane-1-carbonitrile

• Inchi： 1S/C11H11NO/c12-8-11(13)6-10(7-11)9-4-2-1-3-5-9/h1-5,10,13H,6-7H2
• InChI Key： NGCCJPSYPGGXPT-UHFFFAOYSA-N
• SMILES： C1(O)(C#N)CC(C2=CC=CC=C2)C1

Additional information on 1-hydroxy-3-phenylcyclobutane-1-carbonitrile

Introduction to 1-hydroxy-3-phenylcyclobutane-1-carbonitrile (CAS No: 2021953-18-2)

1-hydroxy-3-phenylcyclobutane-1-carbonitrile, identified by the chemical formula CAS No. 2021953-18-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutane core substituted with a hydroxyl group and a phenyl ring, along with a nitrile functional group at the terminal position, exhibits a unique structural framework that makes it a valuable candidate for further chemical and biological investigation.

The structural motif of 1-hydroxy-3-phenylcyclobutane-1-carbonitrile combines elements that are often associated with biological activity. The cyclobutane ring, being a saturated heterocycle, introduces rigidity into the molecular structure, which can influence both its physicochemical properties and its interactions with biological targets. The presence of the hydroxyl group at the 1-position adds polarity to the molecule, potentially enhancing solubility in polar environments and enabling hydrogen bonding interactions. Meanwhile, the phenyl ring at the 3-position introduces an aromatic system that can participate in π-stacking interactions and influence electronic properties. The terminal nitrile group further contributes to the molecule's reactivity and polarity, making it a versatile scaffold for chemical modification.

In recent years, there has been growing interest in cycloalkane derivatives as pharmacophores due to their ability to mimic natural products and exhibit unique biological activities. Studies have shown that compounds containing cyclobutane rings can interact with biological macromolecules in ways that linear or branched analogs might not, leading to novel mechanisms of action. For instance, certain cycloalkane-containing molecules have been investigated for their potential in modulating enzyme activity, particularly in cases where precise spatial constraints are required for binding.

The hydroxyl group in 1-hydroxy-3-phenylcyclobutane-1-carbonitrile is particularly noteworthy, as it provides a site for further functionalization through etherification, esterification, or oxidation reactions. Such modifications can tailor the compound's properties for specific applications, such as improving metabolic stability or enhancing binding affinity to a target protein. Additionally, the phenyl ring serves as an anchor for additional substituents that could fine-tune pharmacological effects. For example, electron-withdrawing groups attached to the phenyl ring could enhance the electrophilicity of the adjacent nitrile group, facilitating nucleophilic additions or cyclizations.

The nitrile group itself is a versatile functional moiety that can undergo various transformations under different reaction conditions. It can be reduced to an amine, hydrolyzed to a carboxylic acid, or converted into an amide or urea derivative through nucleophilic addition reactions. These transformations make 1-hydroxy-3-phenylcyclobutane-1-carbonitrile a promising intermediate for synthesizing more complex molecules with tailored biological activities. In particular, nitrile-containing compounds have been explored for their potential in drug discovery due to their ability to act as prodrugs or precursors for bioactive molecules.

Recent advances in computational chemistry have also highlighted the importance of understanding molecular interactions at an atomic level. Molecular modeling studies on 1-hydroxy-3-phenylcyclobutane-1-carbonitrile have suggested that its rigid cyclobutane core and polar functional groups could make it an effective binder for enzymes or receptors involved in metabolic pathways. For example, simulations have indicated that this compound might interact with active sites of cytochrome P450 enzymes or other metabolic catalysts through hydrogen bonding networks involving its hydroxyl and nitrile groups.

In addition to its potential as an enzyme modulator, 1-hydroxy-3-phenylcyclobutane-1-carbonitrile has been hypothesized to have applications in anti-inflammatory or anticancer research. The combination of structural features such as the cyclobutane ring and aromatic substitution pattern is reminiscent of natural products known for their therapeutic effects. While direct evidence of biological activity is still emerging, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain inflammatory pathways or interfere with signaling cascades involved in cancer progression.

The synthesis of 1-hydroxy-3-phenylcyclobutane-1-carbonitrile presents an interesting challenge due to its complex structural features. Traditional synthetic routes might involve cyclization reactions followed by functional group interconversions to introduce the hydroxyl and nitrile groups at specific positions. Advances in organometallic chemistry have also provided new methodologies for constructing cycloalkane derivatives with high precision. For instance, palladium-catalyzed cross-coupling reactions could be employed to install the phenyl ring onto the cyclobutane scaffold while maintaining regioselectivity.

Future research directions may focus on exploring derivatives of 1-hydroxy-3-phenylcyclobutane-1-carbonitrile by modifying its substituents or extending its core structure. By systematically varying functional groups such as hydroxyl ethers or carboxylic acid esters, researchers could generate libraries of compounds for high-throughput screening against various biological targets. Additionally, exploring stereochemical aspects—such as enantiomerically pure forms—could uncover novel pharmacological profiles due to differences in chiral recognition by biological systems.

The development of new synthetic strategies will also be crucial for scaling up production while maintaining purity standards required for pharmaceutical applications. Techniques such as flow chemistry could offer advantages over traditional batch processes by improving reaction control and reducing waste generation—a growing concern in modern drug discovery workflows.

In conclusion,1-hydroxy-3-phenylcyclobutane-1-carbonitrile (CAS No: 2021953-18) represents an intriguing molecule with potential applications across multiple domains of chemical biology and medicinal chemistry。 Its unique structural features—comprising a rigid cycloalkane core，a polar hydroxyl group，an aromatic phenyl substituent，and an electrophilic nitrile moiety—make it a versatile scaffold for further exploration。 As research continues，this compound may reveal new therapeutic possibilities，particularly when combined with innovative synthetic methodologies and computational approaches。